N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-fluorophenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-fluorophenyl)oxalamide is a useful research compound. Its molecular formula is C21H24FN3O4S and its molecular weight is 433.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Material Science
Research into novel soluble fluorinated polyamides containing pyridine and sulfone moieties has demonstrated the synthesis of materials with high thermal stability and excellent mechanical properties. These polymers are amorphous, readily soluble in organic solvents, and can be cast into transparent, flexible, and strong films. Their low dielectric constants and moisture absorption rates, alongside high transparency and thermal resistance, make them suitable for advanced material applications (Xiao-Ling Liu et al., 2013).
Drug Metabolism and Pharmacokinetics
The metabolism of LY654322, a growth hormone secretagogue, to an unusual diimidazopyridine metabolite illustrates the complex pathways involved in drug metabolism. This research helps in understanding the disposition and potential effects of metabolites, contributing to the safety and efficacy profiles of therapeutic agents (A. Borel et al., 2011).
Neuropharmacology
The role of orexin-1 receptor mechanisms on compulsive food consumption provides insight into the neural systems that underlie compulsive behavior, suggesting pathways that might be targeted for the treatment of binge eating and possibly other disorders with a compulsive component (L. Piccoli et al., 2012).
Photophysics and Photochemistry
The study of green-emitting iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating 2-phenylpyridine ligands explores the photophysical properties of these materials, which are relevant for applications in organic light-emitting diodes (OLEDs) and other photonic devices. The emission properties and high photoluminescence quantum yields indicate their potential use in advanced electronic and photonic applications (E. Constable et al., 2014).
Photoacid Generation and Polymer Chemistry
Investigations into the mechanism of reaction and photoacid generation of N-oxysuccinimidoarylsulfonate PAGs reveal pathways for photoacid generation, contributing to the development of advanced photoresists and materials for photolithography in the semiconductor industry. Understanding these mechanisms aids in the design of more efficient photoresists for ultraviolet lithography processes (F. Ortica et al., 2001).
Properties
IUPAC Name |
N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-(4-fluorophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O4S/c1-14-5-6-15(2)19(12-14)30(28,29)25-11-3-4-18(25)13-23-20(26)21(27)24-17-9-7-16(22)8-10-17/h5-10,12,18H,3-4,11,13H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODVLENFCZZTFOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.